Cas no 54042-98-7 (1,2,4-Oxadiazole, 5-(chloromethyl)-3-[(4-nitrophenyl)methyl]-)

• Product Name: 1,2,4-Oxadiazole, 5-(chloromethyl)-3-[(4-nitrophenyl)methyl]-
• CAS No: 54042-98-7
• MF: C₁₀H₈ClN₃O₃
• MW: 253.641820907593
• CID: 355707
• PubChem ID: 2778308
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 5-(chloromethyl)-3-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 5-(chloromethyl)-3-[(4-nitrophenyl)methyl]-
• 5-(CHLOROMETHYL)-3-(4-NITROBENZYL)-1,2,4-OXADIAZOLE
• 5-(chloromethyl)-3-[(4-nitrophenyl)methyl]-1,2,4-oxadiazole
• MFCD01570474
• DTXSID40380858
• 54042-98-7
• SCHEMBL12531825

• Inchi： 1S/C10H8ClN3O3/c11-6-10-12-9(13-17-10)5-7-1-3-8(4-2-7)14(15)16/h1-4H,5-6H2
• InChI Key： COZDQAXAPNFXHD-UHFFFAOYSA-N
• SMILES： ClCC1=NC(CC2C=CC(=CC=2)[N+](=O)[O-])=NO1

Computed Properties

• Exact Mass: 253.02554
• Monoisotopic Mass: 253.0254188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 82.06